
Deltamethric acid CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Deltamethric acid

Cat. No.: B164944 Get Quote

An In-depth Technical Guide to Deltamethric
Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Deltamethric acid, a key intermediate in the synthesis of the potent pyrethroid insecticide

Deltamethrin, is a compound of significant interest in the fields of agrochemistry and

neurotoxicology. Understanding its chemical properties, synthesis, and biological interactions is

crucial for the development of novel insecticides and for assessing the environmental and

toxicological impact of pyrethroid derivatives. This guide provides a comprehensive overview of

Deltamethric acid, including its physicochemical properties, synthesis, and the biological

mechanisms of its highly active ester, Deltamethrin.

Physicochemical Properties of Deltamethric Acid
Deltamethric acid, chemically known as (1R,3R)-3-(2,2-dibromovinyl)-2,2-

dimethylcyclopropane-1-carboxylic acid, is a solid crystalline substance. Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 53179-78-5 [1][2][3]

Molecular Formula C₈H₁₀Br₂O₂ [3]

Molecular Weight 297.97 g/mol [1]

Synthesis of Deltamethric Acid
The synthesis of Deltamethric acid is a critical step in the production of Deltamethrin. One

established method involves the reaction of 4-tribromomethyl-6,6-dimethyl-2-oxo-3-

oxabicyclo[3.1.0]hexane with zinc powder in the presence of acetic acid and ether. This

process yields crystalline cis-3-(2,2-dibromovinyl)-2,2-dimethylcyclopropanecarboxylic acid.

The use of optically active starting materials can lead to the production of the desired (1R,3R)

isomer.

From Deltamethric Acid to Deltamethrin:
Esterification
Deltamethrin is synthesized through the esterification of Deltamethric acid with (alpha,S)- or

(+)-alpha-cyano-3-phenoxybenzyl alcohol. This reaction creates the potent pyrethroid

insecticide.

Biological Activity and Mechanism of Action of
Deltamethrin
While specific biological activity data for Deltamethric acid is limited, its derivative,

Deltamethrin, is a well-characterized neurotoxin. The primary target of Deltamethrin is the

voltage-gated sodium channels in nerve cell membranes.

Interaction with Voltage-Gated Sodium Channels
Deltamethrin binds to the sodium channels, causing them to remain open for an extended

period. This leads to a prolonged influx of sodium ions, resulting in repetitive nerve discharges,

paralysis, and ultimately, the death of the insect. Specifically, Type II pyrethroids like

Deltamethrin, which contain an α-cyano group, induce a long-lasting inhibition of the sodium
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channel activation gates. This prolonged permeability to sodium leads to a series of repetitive

nerve signals in sensory organs, nerves, and muscles.

Deltamethrin's effect on sodium channels.

Other Signaling Pathways Affected by Deltamethrin
Recent studies suggest that Deltamethrin's toxic effects may extend beyond its primary action

on sodium channels.

Oxidative Stress and Apoptosis: Deltamethrin exposure has been shown to trigger oxidative

stress and apoptotic mechanisms.

JAK2/STAT3 Signaling Pathway: Some research indicates that Deltamethrin may induce

toxicity through the JAK2/STAT3 signaling pathway.

Nrf2 Signaling Pathway: Deltamethrin has been observed to induce the nuclear translocation

of the stress response transcription factor Nrf2 in the brain, suggesting an activation of

cellular defense mechanisms against oxidative stress.
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Other signaling pathways affected by Deltamethrin.

Experimental Protocols
Accurate quantification of Deltamethrin is essential for residue analysis and quality control.

High-Performance Liquid Chromatography (HPLC) is a commonly employed technique.

Protocol: HPLC Analysis of Deltamethrin
1. Sample Preparation (from environmental samples):

Extraction: Extract the sample (e.g., soil, water, plant material) with a suitable organic solvent

such as acetonitrile or a mixture of hexane and acetone.

Cleanup: Use solid-phase extraction (SPE) with silica gel or Florisil cartridges to remove

interfering substances.

Concentration: Evaporate the solvent and reconstitute the residue in the mobile phase.

2. HPLC Conditions:

Column: C18 reverse-phase column.

Mobile Phase: A mixture of acetonitrile and water (e.g., 80:20 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV detector at 230 nm.

Injection Volume: 20 µL.

3. Quantification:

Prepare a standard curve using certified reference standards of Deltamethrin.

Compare the peak area of the sample to the standard curve to determine the concentration.

Sample ExtractionSolvent CleanupSPE ConcentrationEvaporation HPLC AnalysisInjection Data Analysis & Quantification
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General workflow for HPLC analysis.

Conclusion
Deltamethric acid is a vital precursor in the synthesis of the widely used insecticide,

Deltamethrin. While much of the biological research has focused on the final product,

understanding the chemistry and synthesis of Deltamethric acid is fundamental for the

continued development of effective and safer pest control agents. The provided technical

overview serves as a foundational guide for researchers and professionals in the field,

highlighting the key aspects of Deltamethric acid and its potent derivative. Further research

into the specific biological activities of Deltamethric acid itself could reveal new insights into its

toxicological profile and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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